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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-(Bromomethyl)nonadecane, a
key intermediate in organic synthesis. The information is curated for professionals in research
and development, with a focus on its chemical properties, synthesis, and potential applications.

Chemical Identity and Properties

9-(Bromomethyl)nonadecane is a branched alkyl bromide. Its structure features a C20
carbon chain, making it a valuable reagent for introducing long, branched alkyl groups to
enhance solubility in nonpolar solvents.

IUPAC Name: 9-(bromomethyl)nonadecane[1][2]
Synonyms: 1-Bromo-2-octyldodecane, 2-octyldodecyl bromide[1][3][4]

Table 1: Physicochemical Properties of 9-(Bromomethyl)nonadecane
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Property Value Source
Molecular Formula C20H41Br [11[31[5][6]
Molecular Weight 361.45 g/mol (1131415161171
CAS Number 69620-20-8 [113]1[51[6][7]
Appearance Colorless tf) P'ale Yellow/Red 6N

to Green Liquid/Oil
Melting Point -5°C [31[51[6]
Boiling Point 195 °C at 0.4 mmHg 31516171
Density 0.971 £ 0.06 g/cm? (Predicted) [31[5][6]

Refractive Index

1.4620 to 1.4660

[315](6]

Solubility

Slightly soluble in Chloroform
and Ethyl Acetate

[3](6]

Storage Temperature

Refrigerator or Room
Temperature (cool, dark place
<15°C)

(31051161071

Synthesis of 9-(Bromomethyl)nonadecane

A common laboratory-scale synthesis of 9-(Bromomethyl)nonadecane involves the

bromination of the corresponding alcohol, 2-octyldodecan-1-ol.

Experimental Protocol: Bromination of 2-octyldodecan-1-ol

This protocol is based on a method yielding up to 99% of the final product.[3]

Materials:

e 2-octyldodecan-1-ol

¢ N-Bromosuccinimide (NBS)

e Triphenylphosphine (PPhs)
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e Dichloromethane (DCM)

Procedure:

» Dissolve 2-octyldodecan-1-ol in dichloromethane in a round-bottom flask.

Cool the solution to 0 °C using an ice bath.

Slowly add N-Bromosuccinimide and triphenylphosphine to the cooled solution.
Allow the reaction mixture to slowly warm to 20 °C while stirring.
Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction and purify the crude product using column

chromatography to obtain 9-(bromomethyl)nonadecane.

Below is a workflow diagram illustrating this synthetic pathway.

2-octyldodecan-1-ol

N-Bromosuccinimide
Triphenylphosphine
Dichloromethane

Reaction at 0-20 °C

9-(Bromomethyl)nonadecane

Click to download full resolution via product page

Synthesis of 9-(Bromomethyl)nonadecane.

Applications in Research and Development
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9-(Bromomethyl)nonadecane is primarily utilized as a building block in organic synthesis. Its
long, branched alkyl chain is instrumental in modifying the properties of target molecules.

Use in Polymer Chemistry:

A significant application of this compound is in the synthesis of donor-acceptor type conjugated
polymers.[3][5][6] The introduction of the 2-octyldodecyl group via 9-
(bromomethyl)nonadecane can enhance the solubility of these polymers, which is crucial for
their processing and application in:

+ Electrochromic devices: Materials that change color in response to an electrical voltage.
e Photovoltaic applications: Organic solar cells.[3][5][6]

The logical flow for its application in polymer synthesis is depicted below.

9-(Bromomethyl)nonadecane Polymer Backbone Precursor

Alkylation Reaction

Soluble Conjugated Polymer

Device Fabrication

Electrochromic & Photovoltaic
Applications

Click to download full resolution via product page
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Application workflow in polymer chemistry.

While direct applications in drug development are not widely documented, its role as a lipophilic
side-chain precursor could be explored in medicinal chemistry to enhance the pharmacokinetic
properties of drug candidates.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 9-(Bromomethyl)nonadecane is classified as follows:

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1] It
may also cause respiratory irritation (H335) and be harmful if swallowed (H302).[2]

» Signal Word: Warning[1][2]

e Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313,
P337+P313.[1]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses), should be strictly followed when handling this chemical. Work should
be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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